Cas no 1781794-17-9 ((Octahydro-1H-indol-3a-yl)methanol)

• Product Name: (Octahydro-1H-indol-3a-yl)methanol
• CAS No: 1781794-17-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5692080
• PubChem ID: 84048652
• Update Time: 2025-07-17

(Octahydro-1H-indol-3a-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1781794-17-9
• EN300-765417
• (Octahydro-1H-indol-3a-yl)methanol
• 3aH-Indole-3a-methanol, octahydro-
• (Octahydro-indol-3a-yl)-methanol

• Inchi： 1S/C9H17NO/c11-7-9-4-2-1-3-8(9)10-6-5-9/h8,10-11H,1-7H2
• InChI Key： GBRYIQLRGFVPNI-UHFFFAOYSA-N
• SMILES： OCC12CCCCC1NCC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±13.0 °C(Predicted)
• pka: 15.03±0.10(Predicted)

Additional information on (Octahydro-1H-indol-3a-yl)methanol

(Octahydro-1H-indol-3a-yl)methanol (CAS No. 1781794-17-9): A Comprehensive Overview

(Octahydro-1H-indol-3a-yl)methanol (CAS No. 1781794-17-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as 3a-methylindoline-2-carbaldehyde, is a derivative of indoline, a class of heterocyclic compounds with a wide range of applications in pharmaceutical and chemical research.

The chemical structure of (Octahydro-1H-indol-3a-yl)methanol consists of an octahydroindole ring with a hydroxymethyl group attached to the 3a-position. The presence of this hydroxymethyl group imparts unique reactivity and functional properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds and potential drug candidates.

Recent studies have highlighted the potential of (Octahydro-1H-indol-3a-yl)methanol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit significant anti-inflammatory and antioxidant properties. These findings suggest that (Octahydro-1H-indol-3a-yl)methanol and its derivatives could be promising leads for the development of new therapeutic agents for inflammatory diseases and oxidative stress-related conditions.

In addition to its biological activities, (Octahydro-1H-indol-3a-yl)methanol has been explored for its synthetic utility. Chemists have utilized this compound as a key intermediate in the synthesis of complex natural products and drug molecules. One notable example is its use in the total synthesis of indole alkaloids, a class of natural products with diverse biological activities, including antitumor and antiviral properties.

The synthetic versatility of (Octahydro-1H-indol-3a-yl)methanol is further enhanced by its ability to undergo various chemical transformations. For instance, it can be readily converted into aldehydes, ketones, and esters through standard organic reactions such as oxidation and esterification. These transformations allow for the generation of a wide array of structurally diverse compounds, which can be screened for their biological activities.

In the context of medicinal chemistry, the structural features of (Octahydro-1H-indol-3a-yl)methanol make it an attractive scaffold for drug design. The octahydroindole ring provides a rigid core that can be functionalized with various substituents to modulate its pharmacological properties. This flexibility is crucial for optimizing the potency, selectivity, and pharmacokinetic profiles of potential drug candidates.

Furthermore, recent advances in computational chemistry have facilitated the rational design of derivatives based on the (Octahydro-1H-indol-3a-yl)methanol scaffold. Molecular modeling and virtual screening techniques have been employed to identify lead compounds with improved biological activities and reduced toxicity. These computational tools have significantly accelerated the drug discovery process and have led to the identification of several promising candidates for further preclinical evaluation.

The safety profile of (Octahydro-1H-indol-3a-yl)methanol is another important aspect that has been investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical applications. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in clinical settings.

In conclusion, (Octahydro-1H-indol-3a-yl)methanol (CAS No. 1781794-17-9) is a versatile compound with significant potential in both synthetic chemistry and medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic agents.